Cas no 2138556-18-8 (3-(Prop-2-en-1-yl)-4-(propan-2-yl)cyclohexan-1-amine)

• Product Name: 3-(Prop-2-en-1-yl)-4-(propan-2-yl)cyclohexan-1-amine
• CAS No: 2138556-18-8
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 5770907
• PubChem ID: 165952429
• Update Time: 2025-10-22

3-(Prop-2-en-1-yl)-4-(propan-2-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1158016
• 2138556-18-8
• 3-(prop-2-en-1-yl)-4-(propan-2-yl)cyclohexan-1-amine
• 3-(Prop-2-en-1-yl)-4-(propan-2-yl)cyclohexan-1-amine

• Inchi： 1S/C12H23N/c1-4-5-10-8-11(13)6-7-12(10)9(2)3/h4,9-12H,1,5-8,13H2,2-3H3
• InChI Key： LKANECFAVICKSX-UHFFFAOYSA-N
• SMILES： NC1CCC(C(C)C)C(CC=C)C1

Computed Properties

• Exact Mass: 181.183049738g/mol
• Monoisotopic Mass: 181.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 3-(Prop-2-en-1-yl)-4-(propan-2-yl)cyclohexan-1-amine

3-(Prop-2-en-1-yl)-4-(propan-2-yl)cyclohexan-1-amine: A Comprehensive Overview

The compound 3-(Prop-2-en-1-yl)-4-(propan-2-yl)cyclohexan-1-amine, also known by its CAS number 2138556-18-8, is a fascinating molecule with a complex structure and diverse applications. This cyclohexane derivative has garnered significant attention in recent years due to its unique chemical properties and potential uses in various industries. In this article, we will delve into the structural features, synthesis methods, and the latest research findings related to this compound.

The molecular structure of 3-(Prop-2-en-1-yl)-4-(propan-2-yl)cyclohexan-1-amine is characterized by a cyclohexane ring with two substituents: a propenyl group at position 3 and an isopropyl group at position 4. The amine group at position 1 adds to its functional diversity, making it a versatile compound for various chemical reactions. Recent studies have highlighted the importance of this structure in catalytic processes, particularly in asymmetric synthesis, where the steric effects of the substituents play a crucial role in determining the selectivity of the reaction.

One of the most notable advancements in the synthesis of 3-(Prop-2-en-1-yl)-4-(propan-2-yli)cyclohexan-amine involves the use of transition metal catalysts. Researchers have successfully employed palladium-catalyzed cross-coupling reactions to construct the cyclohexane ring with high precision. This method not only enhances the yield but also reduces the reaction time, making it more feasible for large-scale production. The integration of computational chemistry techniques has further optimized these synthesis pathways, ensuring better control over stereochemistry and regioselectivity.

The applications of this compound are vast and continue to expand with ongoing research. In the pharmaceutical industry, 3-(Propenyl)-4-isopropylcyclohexanamine has shown promise as a precursor for bioactive molecules. Its ability to form stable amide bonds makes it an ideal candidate for drug delivery systems. Recent studies have also explored its potential as a chiral auxiliary in organic synthesis, leveraging its unique stereochemical properties to facilitate enantioselective reactions.

In materials science, this compound has found applications in polymer chemistry. Its amine functionality allows for easy incorporation into polymeric networks, enhancing mechanical properties and thermal stability. Researchers have recently developed novel polyurethanes incorporating this compound, demonstrating improved flexibility and durability compared to traditional materials.

The environmental impact of synthesizing and using CAS 2138556-18-8 has also been a focus of recent studies. Green chemistry approaches, such as solvent-free reactions and biocatalysis, have been implemented to minimize waste and reduce energy consumption during production. These efforts align with global sustainability goals and highlight the compound's role in eco-friendly chemical processes.

In conclusion, 3-(Propenyl)-4-isopropylcyclohexanamine, or CAS number 2138556 strong>-< strong >18 strong > -< strong >8 strong > , is a multifaceted compound with significant potential across various fields. Its versatile structure, efficient synthesis methods, and wide-ranging applications make it a subject of continued interest in both academic and industrial research. As advancements in synthetic chemistry and materials science progress, we can expect even more innovative uses for this remarkable molecule.